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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following information is provided for research and development purposes only. A

comprehensive Material Safety Data Sheet (MSDS) for 9-Ethyldodecahydro-1H-carbazole is

not readily available. The safety and handling guidelines presented here are based on

information for related carbazole compounds and general laboratory safety principles. It is

imperative to conduct a thorough risk assessment before handling this compound and to use it

in a well-ventilated area with appropriate personal protective equipment.

Physicochemical Properties
Quantitative data for 9-Ethyldodecahydro-1H-carbazole is summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₂₅N --INVALID-LINK--

Molecular Weight 207.36 g/mol --INVALID-LINK--

CAS Number 146900-30-3 --INVALID-LINK--

Appearance
Not specified; likely a solid or

liquid
-

Melting Point 43 °C --INVALID-LINK--

Boiling Point 292-293 °C at 749 Torr --INVALID-LINK--

Density 0.937 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

pKa 11.71 ± 0.20 (Predicted) --INVALID-LINK--

Safety and Handling
Due to the absence of a specific MSDS for 9-Ethyldodecahydro-1H-carbazole, the following

precautions are based on data for other carbazole derivatives. Carbazole compounds can be

irritating to the eyes, skin, and respiratory tract.

Personal Protective Equipment (PPE)
Equipment Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust or aerosols may be generated, a

NIOSH-approved respirator is recommended.

Handling and Storage
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Procedure Protocol

Handling

Avoid contact with skin and eyes. Avoid

inhalation of dust or vapors. Wash hands

thoroughly after handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area away from incompatible

materials such as strong oxidizing agents.

Spill

In case of a spill, wear appropriate PPE, contain

the spill, and collect the material for disposal.

Avoid generating dust.

Disposal
Dispose of in accordance with local, state, and

federal regulations.

Application: Liquid Organic Hydrogen Carrier
(LOHC)
The primary application identified for 9-Ethyldodecahydro-1H-carbazole is as a Liquid

Organic Hydrogen Carrier (LOHC). This involves the reversible hydrogenation and

dehydrogenation of the molecule for hydrogen storage and release.

Experimental Protocol: Hydrogenation and
Dehydrogenation Cycle
The following is a generalized protocol based on studies of 9-ethylcarbazole as an LOHC.[1]

Materials:

9-Ethyldodecahydro-1H-carbazole (in its dehydrogenated form, 9-ethylcarbazole)

Catalyst (e.g., Raney-Ni, Ru/Al₂O₃)

High-pressure reactor

Solvent (if necessary)
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Hydrogen gas

Hydrogenation (Hydrogen Storage):

Charge the high-pressure reactor with 9-ethylcarbazole and the chosen catalyst.

Seal the reactor and purge with an inert gas (e.g., argon or nitrogen).

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 0.2–0.8 MPa).

Heat the reactor to the optimal temperature (e.g., 160 °C) while stirring.

Monitor the hydrogen uptake until the reaction is complete, yielding 9-Ethyldodecahydro-
1H-carbazole.

Cool the reactor, vent the excess hydrogen, and collect the hydrogenated product.

Dehydrogenation (Hydrogen Release):

Charge a suitable reactor with the hydrogenated product (9-Ethyldodecahydro-1H-
carbazole) and a dehydrogenation catalyst.

Heat the reactor to the dehydrogenation temperature (e.g., 180 °C).

The stored hydrogen will be released as a gas.

Collect the released hydrogen gas.

The dehydrogenated product (9-ethylcarbazole) can be reused for another hydrogenation

cycle.

Visualizations
Logical Workflow for LOHC Application
Caption: Workflow of 9-Ethyldodecahydro-1H-carbazole in a Liquid Organic Hydrogen

Carrier system.

General Laboratory Safety Workflow
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Gather Safety Information
(MSDS of related compounds)

Select Appropriate PPE

Work in Ventilated Area
(Fume Hood)

Avoid Skin/Eye Contact

Weigh and Handle Compound

Decontaminate Work Area

Spill Occurs

Dispose of Waste Properly

Wash Hands Thoroughly

Follow Spill Protocol

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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